1. Home
  2. Product
  3. 3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole
3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole 3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole
Brand Name: Vulcanchem
CAS No.: 131605-19-1
VCID: VC21237511
InChI: InChI=1S/C9H13NO/c1-2-4-8-7-5-3-6-9(7)11-10-8/h2,4,7,9H,3,5-6H2,1H3/b4-2+
SMILES: CC=CC1=NOC2C1CCC2
Molecular Formula: C9H13NO
Molecular Weight: 151.21 g/mol

3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole

CAS No.: 131605-19-1

Cat. No.: VC21237511

Molecular Formula: C9H13NO

Molecular Weight: 151.21 g/mol

* For research use only. Not for human or veterinary use.

3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole - 131605-19-1

Specification

CAS No. 131605-19-1
Molecular Formula C9H13NO
Molecular Weight 151.21 g/mol
IUPAC Name 3-[(E)-prop-1-enyl]-4,5,6,6a-tetrahydro-3aH-cyclopenta[d][1,2]oxazole
Standard InChI InChI=1S/C9H13NO/c1-2-4-8-7-5-3-6-9(7)11-10-8/h2,4,7,9H,3,5-6H2,1H3/b4-2+
Standard InChI Key ZGKRGKRTWDMLCW-DUXPYHPUSA-N
Isomeric SMILES C/C=C/C1=NOC2C1CCC2
SMILES CC=CC1=NOC2C1CCC2
Canonical SMILES CC=CC1=NOC2C1CCC2

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19